2-chloro-N-(3-methylbutyl)benzamide
Description
2-Chloro-N-(3-methylbutyl)benzamide (CAS: 4345-97-5) is a benzamide derivative featuring a 2-chlorophenyl group attached to an amide nitrogen, which is further substituted with a 3-methylbutyl (isopentyl) chain. This compound is of interest in medicinal and agrochemical research due to the bioactivity often associated with chlorinated benzamides, such as antifungal, insecticidal, or anticancer properties . Its molecular structure allows for diverse intermolecular interactions, including hydrogen bonding via the amide group, which influences its crystallinity and solubility .
Properties
CAS No. |
4345-97-5 |
|---|---|
Molecular Formula |
C12H16ClNO |
Molecular Weight |
225.71 g/mol |
IUPAC Name |
2-chloro-N-(3-methylbutyl)benzamide |
InChI |
InChI=1S/C12H16ClNO/c1-9(2)7-8-14-12(15)10-5-3-4-6-11(10)13/h3-6,9H,7-8H2,1-2H3,(H,14,15) |
InChI Key |
PGNJNTVXQORETO-UHFFFAOYSA-N |
SMILES |
CC(C)CCNC(=O)C1=CC=CC=C1Cl |
Canonical SMILES |
CC(C)CCNC(=O)C1=CC=CC=C1Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Substitution on the Benzamide Ring
- 2-Iodo-3-methyl-N-(3-methylbutyl)benzamide (19): Replacing the chloro group with iodine increases molecular weight (318.03 g/mol vs. The iodo derivative also shows distinct NMR shifts (e.g., ESI HR-MS: 318.0349) .
- 2-Chloro-N-(4-chloro-3-iodophenyl)-4-(methylsulfonyl)benzamide : This compound features dual chloro and iodo substituents on the benzamide ring and a sulfonyl group, enhancing hydrogen-bond acceptor capacity. The dihedral angle between benzene rings (52.13°) differs from simpler analogs, affecting molecular packing .
Variation in the Alkyl Chain
- 2-Chloro-N-(3-methylbutyl)acetamide/propanamide : Replacing benzamide with acetamide or propanamide reduces aromaticity, lowering melting points (e.g., 126–128°C for acetamide derivatives vs. higher values for benzamides) and altering lipophilicity .
Comparison with Functional Analogs
Anticancer and Pharmacological Agents
- Vismodegib (2-chloro-N-[4-chloro-3-(2-pyridinyl)phenyl]-4-(methylsulfonyl)benzamide) : A clinical SMO antagonist with a Ki of 12.2 nM, vismodegib shares the 2-chlorobenzamide core but incorporates a pyridinylphenyl group and sulfonyl moiety, enhancing target affinity. This highlights the importance of aromatic substituents in drug design .
- 2-Chloro-N-(3-chlorophenyl)benzamide : Structural studies reveal a trans configuration of N–H and C=O bonds, with dihedral angles (69.74° between rings) influencing crystal packing via N–H⋯O hydrogen bonds. This contrasts with 2-chloro-N-(3-methylbutyl)benzamide, where the flexible isopentyl chain may reduce crystallinity .
Agrochemical Derivatives
- Pyrimidinylcarbamoyl benzamides (e.g., Compounds 14–19) : Substituting the isopentyl group with pyrimidinylcarbamoyl moieties introduces heterocyclic diversity. For example, 2-chloro-N-((4-chloro-6-methylpyrimidin-2-yl)carbamoyl)benzamide (15) melts at 126–128°C and exhibits distinct ¹H-NMR NH peaks (11.89 and 10.98 ppm), reflecting electronic effects from the pyrimidine ring .
Physicochemical and Spectroscopic Data
Table 1: Physical Properties of Selected Benzamides
Table 2: ¹H-NMR Spectral Shifts
Structural and Crystallographic Insights
- Conformational Analysis : In 2-chloro-N-(3-chlorophenyl)benzamide, the amide group forms dihedral angles of 89.11° and 22.58° with the benzoyl and aniline rings, respectively . This contrasts with N-(3-chlorophenyl)-2-methylbenzamide, where angles are 55.8° and 18.6°, indicating steric effects from substituents .
- Hydrogen Bonding : Crystallographic studies (using SHELX ) show that N–H⋯O interactions dominate packing. For example, 2-chloro-N-(4-chloro-3-iodophenyl)-4-(methylsulfonyl)benzamide forms centrosymmetric dimers via N–H⋯O bonds .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
